Cas no 396088-09-8 (2-(3-ethoxy-4-methoxyphenyl)ethane-1-thiol)
396088-09-8 structure
Product Name:2-(3-ethoxy-4-methoxyphenyl)ethane-1-thiol
CAS No:396088-09-8
MF:C11H16O2S
MW:212.308542251587
CID:299740
PubChem ID:45094272
Update Time:2025-04-19
2-(3-ethoxy-4-methoxyphenyl)ethane-1-thiol Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanethiol,3-ethoxy-4-methoxy-
- Benzeneethanethiol, 3-ethoxy-4-methoxy- (9CI)
- 2-(3-ethoxy-4-methoxyphenyl)ethanethiol
- 2-(3-ethoxy-4-methoxyphenyl)ethane-1-thiol
- DTXSID40667272
- EN300-1827408
- 396088-09-8
-
- Inchi： 1S/C11H16O2S/c1-3-13-11-8-9(6-7-14)4-5-10(11)12-2/h4-5,8,14H,3,6-7H2,1-2H3
- InChI Key： ADRRJYQSGHNFKG-UHFFFAOYSA-N
- SMILES： SCCC1C=CC(=C(C=1)OCC)OC
Computed Properties
- Exact Mass: 212.08718
- Monoisotopic Mass: 212.087
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 19.5A^2
Experimental Properties
- PSA: 18.46
2-(3-ethoxy-4-methoxyphenyl)ethane-1-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1827408-0.05g |
2-(3-ethoxy-4-methoxyphenyl)ethane-1-thiol |
396088-09-8 | 0.05g |
$792.0 | 2023-09-19 | ||
| Enamine | EN300-1827408-0.1g |
2-(3-ethoxy-4-methoxyphenyl)ethane-1-thiol |
396088-09-8 | 0.1g |
$829.0 | 2023-09-19 | ||
| Enamine | EN300-1827408-0.25g |
2-(3-ethoxy-4-methoxyphenyl)ethane-1-thiol |
396088-09-8 | 0.25g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1827408-0.5g |
2-(3-ethoxy-4-methoxyphenyl)ethane-1-thiol |
396088-09-8 | 0.5g |
$905.0 | 2023-09-19 | ||
| Enamine | EN300-1827408-1.0g |
2-(3-ethoxy-4-methoxyphenyl)ethane-1-thiol |
396088-09-8 | 1.0g |
$943.0 | 2023-07-10 | ||
| Enamine | EN300-1827408-2.5g |
2-(3-ethoxy-4-methoxyphenyl)ethane-1-thiol |
396088-09-8 | 2.5g |
$1848.0 | 2023-09-19 | ||
| Enamine | EN300-1827408-5.0g |
2-(3-ethoxy-4-methoxyphenyl)ethane-1-thiol |
396088-09-8 | 5.0g |
$2732.0 | 2023-07-10 | ||
| Enamine | EN300-1827408-10.0g |
2-(3-ethoxy-4-methoxyphenyl)ethane-1-thiol |
396088-09-8 | 10.0g |
$4052.0 | 2023-07-10 | ||
| Enamine | EN300-1827408-1g |
2-(3-ethoxy-4-methoxyphenyl)ethane-1-thiol |
396088-09-8 | 1g |
$943.0 | 2023-09-19 | ||
| Enamine | EN300-1827408-5g |
2-(3-ethoxy-4-methoxyphenyl)ethane-1-thiol |
396088-09-8 | 5g |
$2732.0 | 2023-09-19 |
2-(3-ethoxy-4-methoxyphenyl)ethane-1-thiol Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
396088-09-8 (2-(3-ethoxy-4-methoxyphenyl)ethane-1-thiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
